Ethyl 1-(1-(6-(4-ethylphenoxy)pyrimidin-4-yl)piperidine-4-carbonyl)piperidine-4-carboxylate
Description
Scientific Research Applications
Synthesis of Bicyclic [6 + 6] Systems
This compound is a key precursor in the synthesis of bicyclic [6 + 6] systems, particularly pyrimido[4,5-d]pyrimidines and pyrimido[5,4-d]pyrimidines . These systems are significant due to their structural complexity and potential biological activity. The compound’s role in facilitating the construction of these complex molecules is crucial for advancing synthetic organic chemistry.
Biological Significance in Medicinal Chemistry
The pyrimidine moiety present in the compound is of great interest in medicinal chemistry. Pyrimidines are known to be the core structure in many pharmaceuticals, and this compound can serve as a scaffold for developing new drugs with potential therapeutic applications .
Reactivity Studies
The compound’s diverse functional groups make it an excellent candidate for reactivity studies. Researchers can explore the reactivities of the substituents linked to the ring carbon and nitrogen atoms, which can lead to the discovery of new synthetic routes and reactive intermediates .
Pharmaceutical Applications
Due to its structural resemblance to biologically active compounds, this compound can be used in the design and synthesis of new pharmaceutical agents. Its potential applications in drug discovery, particularly in the development of kinase inhibitors, are noteworthy .
Bioengineering Applications
The compound’s versatile structure allows for its use in bioengineering applications. It can be incorporated into polymers or other materials to enhance their properties or to create new materials with desired biological functions .
Environmental Applications
In environmental chemistry, this compound could be utilized in the synthesis of materials designed for environmental remediation. Its ability to form complex structures may be beneficial in creating absorbents or catalysts for pollution control .
properties
IUPAC Name |
ethyl 1-[1-[6-(4-ethylphenoxy)pyrimidin-4-yl]piperidine-4-carbonyl]piperidine-4-carboxylate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H34N4O4/c1-3-19-5-7-22(8-6-19)34-24-17-23(27-18-28-24)29-13-9-20(10-14-29)25(31)30-15-11-21(12-16-30)26(32)33-4-2/h5-8,17-18,20-21H,3-4,9-16H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JFNHDCQJLHIXOS-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)OC2=NC=NC(=C2)N3CCC(CC3)C(=O)N4CCC(CC4)C(=O)OCC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H34N4O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
466.6 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 1-(1-(6-(4-ethylphenoxy)pyrimidin-4-yl)piperidine-4-carbonyl)piperidine-4-carboxylate | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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